Cas no 1850988-92-9 (2-(1-Ethylcyclobutyl)ethanethioamide)

• Product Name: 2-(1-Ethylcyclobutyl)ethanethioamide
• CAS No: 1850988-92-9
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 5823130
• PubChem ID: 130601049
• Update Time: 2025-10-11

2-(1-Ethylcyclobutyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1846341
• 2-(1-ethylcyclobutyl)ethanethioamide
• 1850988-92-9
• 2-(1-Ethylcyclobutyl)ethanethioamide

• Inchi： 1S/C8H15NS/c1-2-8(4-3-5-8)6-7(9)10/h2-6H2,1H3,(H2,9,10)
• InChI Key： LCGWJISJRRZVOP-UHFFFAOYSA-N
• SMILES： S=C(CC1(CC)CCC1)N

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(1-Ethylcyclobutyl)ethanethioamide

Recent Advances in the Study of 2-(1-Ethylcyclobutyl)ethanethioamide (CAS: 1850988-92-9)

2-(1-Ethylcyclobutyl)ethanethioamide (CAS: 1850988-92-9) is a novel thioamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclobutyl and thioamide functional groups, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthesis, and exploring its pharmacological properties.

The synthesis of 2-(1-Ethylcyclobutyl)ethanethioamide involves a multi-step process that includes the formation of the cyclobutyl ring followed by the introduction of the thioamide moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized compound.

In vitro studies have demonstrated that 2-(1-Ethylcyclobutyl)ethanethioamide exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The compound's mechanism of action appears to involve the disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways. These findings suggest its potential as a lead compound for the development of new antibiotics.

Additionally, preliminary investigations into the anticancer properties of 2-(1-Ethylcyclobutyl)ethanethioamide have revealed its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer cells. The compound's selectivity towards cancer cells, while sparing normal cells, highlights its potential as a targeted therapeutic agent. Further studies are underway to identify the specific molecular targets and pathways involved in its anticancer effects.

Despite these promising findings, challenges remain in the development of 2-(1-Ethylcyclobutyl)ethanethioamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of this compound to enhance its clinical applicability.

In conclusion, 2-(1-Ethylcyclobutyl)ethanethioamide (CAS: 1850988-92-9) represents a promising candidate for further development in the fields of antimicrobial and anticancer therapy. Its unique chemical structure and biological activities warrant continued investigation to fully realize its therapeutic potential. Future studies should focus on elucidating its mechanism of action, improving its drug-like properties, and evaluating its efficacy in preclinical models.